AbstractThe possibility of using a graded-gap crystal as a protective coating of organic solar cells from harmful chemical and other external influences has been studied. On the basis of a quantum model for an electronic near-surface state with an Airy potential well, an expression is obtained that is radically different from the Tamm level, with the help of which the condition of light transparency of the graded-gap region is formulated, but with the implementation of protective properties due to a reduced band gap. It is assumed that the developed method is valid for both classical semiconductors and ionic materials. It was shown that graded-gap coatings have no electronic levels at a certain thickness and, therefore, do not absorb solar radiation; they are completely transparent and can also be used as encapsulating coatings for organic solar cells. Antireflection coatings based on MgF2–CaF2 composite materials are considered as an example of a graded-gap coating. Composite material MgF2–CaF2 is a homogeneous material with an ionic bond, so the coating based on it has graded-gap properties. Such coatings are antireflective and promising for encapsulation of organic solar cells. The increase in the transmission of a glass substrate with applied antireflection coatings is 1.68–2.27%, depending on the composition of the coating. After storage under normal conditions for 3 years (2018–2020) and climatic tests for 1 year (2021), the coatings retained their spectral–optical properties. The experiment showed that graded-gap coatings on organic solar cells are antireflective and protective from external influences.

AbstractIn this work a novel compound W-trough based solar concentrator for photovoltaic applications is proposed. The proposed concentrator consists of flat reflectors that are easy to fabricate. The concentrator has a 3D configuration that offers superior effective concentration ratio compared to conventional 2D configuration. The concentrator features large acceptance angles in the x-direction, which promote its application in tracking free concentrators. The proposed design allows fine-tuning for acceptance angle based on the concentrator opening angle (i.e. trough angle). Finally, tuning the compound concentrator face angles is shown to be effective in improving the effective concentration ratio by about 21% and the illumination uniformity by about 49%.

AbstractOlympic swimming pools are places of enormous energy consumption. Controlling and predicting this behavior is an essential issue in order to minimize energy consumption by integrating renewable energy and proposing actions to reduce consumption. It is crucial to choose an efficient solar installation and optimize operating factors to specify the optimal combination of the best operation. This paper studies the case of an Olympic swimming pool with the standard size of 50 m in length and 25 m in width, with a depth of 3 m, the water temperature is maintained at around 25–28°C, suitable for prolonged and intense swimming. The aim is to integrate a solar thermal system to meet the energy needs of the pool under the climatic conditions of Rabat City in Morocco. In order to address the problem of the work, a comparative study was carried out first between the technology of solar thermal Flat-Plate Collectors (FPC) and Evacuated Tube Collectors (ETC). The purpose is to make the technological choice best suited to the case study, decision-based on analysis of critical indicators: temperatures, efficiency and solar fraction. After having optimized the installation technical characteristics, a parametric study was then started to present the best combination of the operating parameters of the pool. The study took into account the effect of thermal cover on the pool, the rate of cold-water intake, and the occupancy rate in the pool. The results showed the importance of a thermal cover for the energy of consumption reduction, with an occupancy rate of 0.15% and a water supply rate of 5% for optimal operation and a reduced energy bill.

AbstractIn this study, two nanofluids with phase change behaviour were produced by inclusive of nanoparticles, which can be used as heat transfer or thermal storage medium in solar thermal power stations. Silica (SiO2) with an average diameter of 30 nm was added to nanofluids in amounts of 0.063 and 1.0 weight percentage (wt %). Each nanofluid was prepared using a well-known method that involved diluting the fluids in water and sonicating and evaporating them. Measurements of the thermophysical properties were performed by differential scanning calorimetry (DSC) analysis. Specific heat (Cp) measurements show that up to 65°C the addition of 1.0 wt % silica nanoparticles indicate an increase in the Cp up to 37%, and the addition of 0.063 wt % shows increase up to 25%. The addition of 1.0 wt % silica nanoparticles demonstrates an increase in the Cp up to 39%, and the addition of 0.063 wt % shows a rise up to 31% in the range of temperatures 65–80°C. Furthermore, only 1.0 wt % silica nanoparticles added with nanofluid was investigated for Cp (J/Kg K) at higher temperatures between 100 and 450°C, and obtained results show only 8–17% enhancement, as this mass was more stable against mass fluctuations under heat flows.

AbstractWe have obtained ITO films on glass substrates by an advanced CVD method in a quasi-closed volume at normal atmospheric pressure without the participation of a carrier gas. To elucidate the dependence of the properties of ITO films on the substrate temperature and the SnO2/In2O3 ratio, the growth was carried out in the temperature range of 170–500°С by thermal decomposition of vapors of alcohol solutions of indium chloride and tin chloride, taken in various ratios. The modes were set by controlling the temperatures of the substrate and evaporator, to which aqueous or alcoholic solutions of indium and tin chlorides are supplied, as well as the ratio of the solution components and the solution supply rate. In this case, the film growth rate was about 0.5–1.0 μm/h, which is several times higher than in the case of spray pyrolysis under similar conditions. The thicknesses of the ITO films were determined using an MII-4 interference microscope, as well as from the transmission spectrum; the results showed that the films have a thickness of ~3 μm. The dependence of the resistivity of ITO films on the substrate temperature is presented, and it is shown that the resistivity of films obtained at substrate temperatures of 240–260°C has a sufficiently low resistivity acceptable for use in solar cells. The X-ray diffraction spectrum of ITO films was identified in comparison with the map 00-006-0416 (In2O3, cubic) from the Joint Committee on Powder Diffraction Standard (JCPDS) database. The average lattice constant calculated according to this scheme was a = 10.1273 Å, which is larger compared to the lattice parameter of 10.1195 Å for pure In2O3, which indicates the presence of Sn, which changes the behavior of oxygen ions.

AbstractIn solar power-rich countries like India, the availability of space for solar panel installation is the dominant problem. Solar panel installation in unequal building heights and uncertain weather conditions reduces output drastically. It is due to circulating current and reduced output. Recently, these problems were dealt with by installing an electronic equalizer or restructuring a series-parallel combination of PV (Photo-voltaic) arrays. The above methods require multiple components thereby incrementing the system cost and complexity. Therefore, in this paper, three independent voltage controllers for each phase have been designed. These controllers are based on the clipper-clamper concept. Results based on simulation, experimental and mathematical modelings have been presented. It has been tried to show that power extraction has increased at least 2.5% and losses reduced by 3.5% if compared to current injection-based dynamic array reconfiguration.

AbstractThis article presents the results of a study of some properties of nickel germanosilicides formed on the surface of bulk Si1 – xGex crystals in the temperature range of 200–900°C. The technology for obtaining nickel germanosilicides heterostructures with rectifying properties based on bulk Si1 – xGex crystals by the solid-phase reaction method was proposed. The annealing temperature range of 400–800°C was found to be optimal for the formation of more uniform Ni-(Si1 – xGex) films based on bulk Si1 – xGex crystals. It was experimentally established that at an annealing temperature above 500°C, the peak of nickel monosilicide at 213.519 cm–1 becomes wider, which indicates the beginning of the decomposition of monogermanosilicide phases. A study of the temperature dependences of the concentration of minority charge carriers in the studied structures in the temperature range of 25–100°C was carried out. A sharp increase in the concentration of the charge carriers from ~1014 cm–3 to 1.2 × 1022 cm–3 was found out on samples annealed at a temperature of 600°C, which can contribute to the creation of effective radiation-resistant device structures with high efficiency.

AbstractIn this report a comparative study of two thin films with optimal structural and opto-electrical properties is considered. Crystalline order, amount of defects and the grain size are important parameters which affect the physical properties of thin film. Two thin films of Cu2ZnZnS4 (CZTS) and Cu2FeSnS4 (CFTS) were compared to get the best structural and optoelectrical properties. It was observed after replacing Zn element by the Fe(III) element to obtain CFTS compound, the crystallinity, absorption coefficient, refractive index and other optical properties have been improved resulting in an increase in the polarizability and sensitivity of the CFTS thin film to the UV-Vis spectrum. Experimental results showed that Fe(III) element has stronger hybridization and is more efficient in energy storage than Zn(II) element. The magnetic energy generated by the substitution of the Fe element in CZTS gave a new photo-magnetic property that was stored and distributed in an external absorption band in the UV-vis ranges. Depending on these enhancements, the authors believe that CFTS thin films are a good competitor to CZTS thin films and can be used as an absorbent layer in thin film solar cells.

AbstractThe performance, thermal parameters and drying kinetics of muskmelon are calculated in an indirect natural convection solar dryer (INCSD) and indirect forced convection solar dryer (IFCSD). The initial moisture content (MC) of muskmelon slices was 12.4156 kg/kg of db (db) and it declined to 0.1605 db in 15, 18 and 22 h in IFCSD, INCSD and open sun drying (OSD), respectively. The estimated collector and drying efficiencies (ηcl and ηdr) were 58.5 and 9.39% in INCSD and the same were 66.37 and 12.11% in IFCSD, respectively. The specific moisture extraction rate (SMER) was 0.544 and 0.6204 kg/kWh in INCSD and IFCSD, respectively. The Verma model was relevant to fit the drying characteristics of muskmelon in INCSD, IFCSD and OSD. The thermal parameters such as effective moisture diffusivity (Defm), surface transfer coefficients (hht and hmt) and activation energy (Eac) were also determined for both setups. The average increment of 13.45% on ηcl, 28.97% on ηdr, 14.04% on SMER, 24.08% on Defm, 55.36% on hht, 55.16% on hmt, and 24.83% on Eac were observed in IFCSD than INCSD. The Eac of muskmelon slices was 38.06 and 28.61 kJ/mol in INCSD and IFCSD, respectively. Uncertainty analysis was performed and error bars were included in all the plots.

AbstractThis article discusses the issue of choosing the location and capacity of a photovoltaic (PV) plant in a rational way for the power supply of the designed capacity of the planned devices and equipment (office equipment, night/day lighting, and alarm systems) as part of the newly constructed building of the JSCB Uzpromstroybank branch in Nukus, the Republic of Karakalpakstan. Based on the climatic and actinometrical database for the city of Nukus (for the period 2005–2020), the natural and technical potential of renewable energy sources (solar energy) of the region is determined. The average hourly power consumption of the planned part of the facility is determined on the basis of the technical parameters of the installed electrical switchboard for power supply on working days is 48.3 kWh, connection to the network of part of the facility was provided through an 80 kVA battery. According to preliminary calculations, to compensate for this energy consumption, the possibility of installing a PV plant based on a 60.3 kW grid system, using the roof section of the building to the maximum. Six different scenarios of system operation using PV*SOL and PVsyst software products have also been developed, where one of the main criteria for choosing a rational solution is the replacement coefficient of traditional energy resources of at least 30%. From the considered scenarios, the most rational options for improving the reliability and stability of the power supply system of the selected part of the facility are determined, as well as rational indicators of the orientation and angle of inclination of PV panels to the horizon, the payback period, the required number of panels, the maximum reduction of CO2 emissions, and on the basis of these scenarios, the technical, economic, and environmental efficiency of the system are determined.